Cas no 1033753-01-3 (4-Isobutylphenylboronic Acid Pinacol Ester)

• Product Name: 4-Isobutylphenylboronic Acid Pinacol Ester
• CAS No: 1033753-01-3
• MF: C₁₆H₂₅BO₂
• MW: 260.179505109787
• MDL: MFCD05663842
• CID: 829103
• Update Time: 2025-06-09

4-Isobutylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Isobutylphenylboronic acid, pinacol ester
• 4-Isobutylphenylboronic aicd, pinacol ester
• 4,4,5,5-tetramethyl-2-[4-(2-methylpropyl)phenyl]-1,3,2-dioxaborolane
• 4-Isobutylphenylboronic Acid Pinacol Ester

• MDL： MFCD05663842
• Inchi： 1S/C16H25BO2/c1-12(2)11-13-7-9-14(10-8-13)17-18-15(3,4)16(5,6)19-17/h7-10,12H,11H2,1-6H3
• InChI Key： HBCAMNZOIJNSQD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)CC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 260.19500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Experimental Properties

• Density: 0.96±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 18.46000
• LogP: 3.18430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-Isobutylphenylboronic Acid Pinacol Ester

Comprehensive Guide to 4-Isobutylphenylboronic Acid Pinacol Ester (CAS No. 1033753-01-3): Properties, Applications, and Industry Insights

4-Isobutylphenylboronic Acid Pinacol Ester (CAS No. 1033753-01-3) is a high-value boronic ester compound widely utilized in pharmaceutical intermediates, organic synthesis, and material science. Its unique molecular structure, featuring an isobutylphenyl group coupled with a pinacol boronate moiety, enables versatile reactivity in cross-coupling reactions such as Suzuki-Miyaura couplings. This article explores its chemical characteristics, cutting-edge applications, and answers trending questions like "How does 4-Isobutylphenylboronic Acid Pinacol Ester enhance drug discovery?" or "What are sustainable synthesis methods for boronic esters?"—topics frequently searched in 2024.

The pinacol protection in 4-Isobutylphenylboronic Acid Pinacol Ester (CAS No. 1033753-01-3) significantly improves stability against hydrolysis, a critical advantage for storage and handling under ambient conditions. Researchers prioritize this derivative over free boronic acids due to its compatibility with moisture-sensitive reactions. Recent studies highlight its role in synthesizing biaryl scaffolds, a key structural motif in FDA-approved kinase inhibitors. With the global boron-based compounds market projected to grow at 6.2% CAGR (2024–2030), demand for optimized boronic esters like this compound is rising.

Innovative applications of 4-Isobutylphenylboronic Acid Pinacol Ester extend to OLED materials and covalent organic frameworks (COFs), addressing the surge in searches for "advanced materials for flexible electronics." The isobutyl substituent enhances solubility in non-polar solvents, facilitating its use in solution-processed thin-film devices. Industry reports emphasize its low toxicity profile compared to heavy metal catalysts, aligning with the green chemistry movement—a dominant trend in academic and industrial queries.

Analytical data for 1033753-01-3 reveals a melting range of 78–82°C and characteristic ¹¹B NMR shifts at 30–32 ppm, critical for quality verification. Suppliers now offer GC/HPLC-certified grades to meet stringent pharmaceutical standards, responding to frequent buyer inquiries about "purity benchmarks for boronic ester reagents." Storage recommendations (-20°C under nitrogen) and handling protocols are optimized to prevent dimerization, a common concern noted in patent literature.

Emerging research explores enzymatic hydrolysis of pinacol boronic esters as a sustainable activation method, coinciding with increased searches for "biocatalytic C-B bond cleavage." The compound’s logP value (~3.5) makes it particularly valuable in prodrug design, a hot topic in targeted drug delivery forums. Regulatory databases confirm its non-hazardous classification under standard safety protocols, though proper PPE remains advised during large-scale operations.

In conclusion, 4-Isobutylphenylboronic Acid Pinacol Ester (CAS No. 1033753-01-3) represents a paradigm of functional versatility in modern synthetic chemistry. From accelerating high-throughput screening workflows to enabling metal-free coupling strategies, its relevance continues to expand across disciplines. This aligns perfectly with the industry’s shift toward atom-economical and catalytic processes, making it a compound of enduring scientific and commercial interest.